Cas no 881657-25-6 (6-(Difluoromethoxy)quinolin-4-ol)

• Product Name: 6-(Difluoromethoxy)quinolin-4-ol
• CAS No: 881657-25-6
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 3313508
• PubChem ID: 43531978
• Update Time: 2025-05-20

6-(Difluoromethoxy)quinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-QUINOLINOL, 6-(DIFLUOROMETHOXY)-
• 6-(Difluoromethoxy)quinolin-4-ol
• XMXIESNDLPBKFZ-UHFFFAOYSA-N
• 881657-25-6
• 6-(difluoromethoxy)-1H-quinolin-4-one
• SCHEMBL5516674

• Inchi： 1S/C10H7F2NO2/c11-10(12)15-6-1-2-8-7(5-6)9(14)3-4-13-8/h1-5,10H,(H,13,14)
• InChI Key： XMXIESNDLPBKFZ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC(F)F)=CC=2)C(O)=CC=1

Computed Properties

• Exact Mass: 211.044
• Monoisotopic Mass: 211.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 6-(Difluoromethoxy)quinolin-4-ol

Professional Introduction to 6-(Difluoromethoxy)quinolin-4-ol (CAS No. 881657-25-6)

6-(Difluoromethoxy)quinolin-4-ol, a compound with the chemical identifier CAS No. 881657-25-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound, featuring a quinoline core substituted with a difluoromethoxy group at the 6-position and a hydroxyl group at the 4-position, has garnered considerable attention due to its unique structural properties and potential biological activities.

The quinoline scaffold is well-documented for its role in various therapeutic applications, particularly in antimalarial and antibacterial treatments. The introduction of fluorine atoms into the molecule, specifically at the difluoromethoxy substituent, enhances its metabolic stability and binding affinity to biological targets. This modification is a testament to the growing trend in drug design where fluorine atoms are strategically incorporated to improve pharmacokinetic profiles.

Recent studies have highlighted the importance of fluorinated quinolines in developing novel therapeutic agents. For instance, researchers have explored the antimicrobial properties of various fluoroquinolines, demonstrating their efficacy against drug-resistant strains of bacteria. The compound 6-(Difluoromethoxy)quinolin-4-ol is being investigated for its potential as an antimicrobial agent, leveraging its structural features to disrupt bacterial cell wall synthesis and DNA replication.

The hydroxyl group at the 4-position of the quinoline ring further contributes to the compound's reactivity and interaction with biological systems. This functional group can participate in hydrogen bonding, enhancing binding interactions with enzymes and receptors. Such interactions are crucial for modulating biological pathways and achieving desired therapeutic effects.

In addition to its antimicrobial potential, 6-(Difluoromethoxy)quinolin-4-ol is being explored for its possible applications in anticancer research. Quinoline derivatives have shown promise in inhibiting tyrosine kinases and other enzymes involved in cancer cell proliferation. The presence of the difluoromethoxy group may enhance the compound's ability to cross the blood-brain barrier, making it a candidate for treating central nervous system tumors.

The synthesis of 6-(Difluoromethoxy)quinolin-4-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex quinoline framework efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

Evaluation of the compound's pharmacological properties has been conducted through both in vitro and in vivo studies. In vitro assays have revealed promising results regarding its ability to inhibit specific enzymatic targets relevant to infections and cancer. In vivo studies in animal models have further supported these findings, demonstrating efficacy in reducing bacterial loads and inhibiting tumor growth.

The safety profile of 6-(Difluoromethoxy)quinolin-4-ol is another critical aspect that has been thoroughly examined. Preliminary toxicology studies indicate that the compound exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further research is necessary to fully understand its long-term safety and potential adverse effects before human clinical trials can commence.

The development of new pharmaceutical agents relies heavily on collaboration between chemists, biologists, and clinicians. The case of 6-(Difluoromethoxy)quinolin-4-ol exemplifies this interdisciplinary approach, where structural modifications driven by chemical insights lead to compounds with enhanced biological activity. Such collaborations are essential for translating laboratory discoveries into tangible therapeutic benefits for patients worldwide.

As research continues to uncover new applications for this compound, it is likely that 6-(Difluoromethoxy)quinolin-4-ol will play a significant role in future drug development pipelines. Its unique combination of structural features and biological activities positions it as a promising candidate for treating a range of diseases, from infectious disorders to cancers. The ongoing investigation into this compound underscores the importance of innovative chemical synthesis and pharmacological exploration in advancing medical science.